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Compound of Interest

Compound Name:
Ethyl 5-formyl-1H-pyrazole-3-

carboxylate

Cat. No.: B1599097 Get Quote

The precise chemical identity of a molecule is fundamentally established by its IUPAC name

and structure. For the C7 pyrazole derivative, the correct nomenclature and structural

representation are as follows:

IUPAC Name: Ethyl 5-amino-3-methyl-1H-pyrazole-4-carboxylate

Molecular Formula: C7H11N3O2

Molecular Weight: 169.18 g/mol [4]

Structure:
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Ethyl (E)-2-cyano-3-ethoxyacrylate
+

Hydrazine hydrate
 in Ethanol

Stir at RT
(10 mins)

Reflux
(overnight)

Solvent removal
(in vacuo)

Extraction
(Ethyl acetate)

Wash
(H2O, Brine)

Dry
(Na2SO4)

Concentrate

Ethyl 5-amino-3-methyl-1H-pyrazole-4-carboxylate
(light-yellow solid)
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Pyrazole Core Structure

Ethyl 5-amino-3-methyl-1H-pyrazole-4-carboxylate

is a

Therapeutic Applications

leads to

Anti-inflammatory Analgesic Antimicrobial Anticancer

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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derivative]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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